1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H18FN3O5S/c19-14-4-6-17(7-5-14)28(26,27)21-10-8-13(9-11-21)18(23)20-15-2-1-3-16(12-15)22(24)25/h1-7,12-13H,8-11H2,(H,20,23)
• InChI Key: ZSHKQWRXSVEUSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O5S
• Molecular Weight: 407.4 g/mol

Description

1-((4-Fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide is a synthetic piperidine derivative featuring a sulfonyl group attached to a 4-fluorophenyl ring and a 3-nitrophenyl-substituted carboxamide. Its structural complexity arises from the interplay of electron-withdrawing groups (fluorine, nitro) and aromatic systems, which influence its physicochemical properties and biological interactions.

Preparation Methods

The synthesis of 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide typically involves multiple steps, including the formation of intermediate compounds. Here is a general outline of the synthetic route:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Fluorophenyl Sulfonyl Group: This step involves the sulfonylation of the piperidine ring using a fluorophenyl sulfonyl chloride under basic conditions.

Attachment of the Nitrophenyl Carboxamide Group: The final step involves the coupling of the sulfonylated piperidine with a nitrophenyl carboxylic acid derivative using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of automated reactors and purification techniques such as chromatography.

Chemical Reactions Analysis

1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro group, converting it to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The fluorophenyl group can undergo nucleophilic aromatic substitution reactions, especially under basic conditions.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and strong bases like sodium hydroxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide as an anticancer agent. Its mechanism involves the inhibition of specific pathways associated with tumor growth and metastasis.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The compound's ability to induce apoptosis was attributed to its interaction with cellular signaling pathways involved in cell survival and proliferation .

Neuropharmacology

The compound has also been investigated for its neuropharmacological properties, particularly in the treatment of neurodegenerative diseases such as Alzheimer's.

Research Findings : A study indicated that 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide could inhibit acetylcholinesterase (AChE), an enzyme linked to cognitive decline in Alzheimer's patients. The inhibition of AChE leads to increased levels of acetylcholine, potentially improving cognitive function .

Antimicrobial Properties

Emerging research suggests that this compound possesses antimicrobial activity against a range of pathogens, making it a candidate for developing new antibiotics.

Data Table: Antimicrobial Efficacy

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 μg/mL
Escherichia coli	16 μg/mL
Pseudomonas aeruginosa	64 μg/mL

Mechanism of Action

The mechanism of action of 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways involved depend on the biological context and the specific target molecules.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Features and Substituent Effects

Sulfonyl Group Variations

• 1-((4-Methoxyphenyl)sulfonyl)-N-(1-methyl-1H-indol-4-yl)piperidine-4-carboxamide (): Replacing the 4-fluorophenyl with a 4-methoxyphenyl sulfonyl group introduces electron-donating methoxy substituents.
• 1-((5-Chlorothiophen-2-yl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)piperidine-4-carboxamide ():
  A thiophene sulfonyl group replaces the phenyl ring, altering π-π stacking interactions. The chlorine atom may enhance halogen bonding with biological targets, while the nitro group in the meta position (vs. para in the target compound) modifies steric and electronic effects .

Aromatic Carboxamide Modifications

• N-(2-Nitrophenyl)piperidine-4-carboxamide ():
  Lacks the sulfonyl group, reducing molecular weight and hydrophobicity. The nitro group in the ortho position (vs. meta in the target compound) may hinder rotational freedom, affecting binding affinity to enzymes or receptors .
• 1-((4-Fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)piperidine-4-carboxamide (): Incorporates a thiazole ring instead of the nitrophenyl group.

Key Observations :

• Fluorine vs. Chlorine : Fluorine’s smaller size and higher electronegativity enhance metabolic stability and membrane permeability compared to bulkier halogens like chlorine .
• Nitro Group Position : Meta-nitro (target compound) vs. para-nitro (e.g., ) substitutions influence electronic effects. The meta position may reduce steric hindrance, improving binding to flat aromatic pockets in enzymes .
• Sulfonyl Group: Enhances solubility and stability compared to non-sulfonylated analogs (e.g., ), but may increase off-target interactions due to its polar nature .

Physicochemical and Pharmacokinetic Comparisons

• Lipophilicity (LogP) : The target compound’s 4-fluorophenyl and 3-nitrophenyl groups increase LogP compared to methoxy-substituted analogs (), favoring blood-brain barrier penetration but risking higher toxicity .
• Solubility : Sulfonamide and nitro groups improve aqueous solubility relative to purely hydrocarbon-based piperidines (e.g., ) .
• Metabolic Stability : Fluorine’s resistance to oxidative metabolism may extend half-life compared to chlorine- or methoxy-containing analogs .

Biological Activity

1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring with a sulfonyl group attached to a fluorophenyl moiety and a nitrophenyl group. Its molecular formula is $C_{16}H_{16}F_{N}O_{4}S$ with a molecular weight of 343.37 g/mol.

Property	Value
Molecular Formula	C₁₆H₁₆FN₃O₄S
Molecular Weight	343.37 g/mol
IUPAC Name	1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide

The biological activity of 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors involved in various physiological processes. The sulfonamide group enhances its binding affinity to target proteins, facilitating its action as an inhibitor or modulator.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes related to calcium signaling pathways, similar to other piperidine derivatives known for their calcium channel blocking activity .
• Receptor Modulation : It can act on neurotransmitter receptors, influencing synaptic transmission and potentially affecting conditions like hypertension and anxiety.

In Vitro Studies

Research has demonstrated that similar piperidine derivatives exhibit significant inhibitory activity against T-type calcium channels, which are crucial in regulating cardiac and neuronal excitability. For example, compounds with structural similarities have shown effective modulation of these channels, leading to reduced blood pressure without adverse effects like reflex tachycardia .

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of related compounds. For instance, derivatives with similar functional groups have shown promising activity against various pathogens, with minimum inhibitory concentration (MIC) values ranging from 0.22 to 0.25 μg/mL against Staphylococcus aureus and other bacteria .

Case Study 1: Antihypertensive Effects

In a study involving spontaneously hypertensive rats, administration of structurally related piperidine derivatives resulted in significant reductions in blood pressure without inducing reflex tachycardia. This suggests that the compound may be beneficial in treating hypertension through selective calcium channel inhibition .

Case Study 2: Antimicrobial Efficacy

A comparative study assessed the antimicrobial activity of several piperidine derivatives against common bacterial strains. The results indicated that certain derivatives exhibited potent bactericidal effects, supporting the potential use of these compounds in developing new antimicrobial agents .

Structure-Activity Relationship (SAR)

The effectiveness of 1-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)piperidine-4-carboxamide can be attributed to specific structural features:

• Fluorophenyl Group : Enhances lipophilicity and binding affinity.
• Nitrophenyl Group : Contributes to electron-withdrawing properties, influencing biological interactions.
• Sulfonamide Linkage : Critical for enzyme inhibition and receptor binding.